Cas no 890633-26-8 (4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one
• CAS No: 890633-26-8
• MF: C₂₈H₂₉N₃O₃
• MW: 455.54816699028
• CID: 6530098
• PubChem ID: 16450700
• Update Time: 2025-07-01

4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one
• AKOS000274561
• 4-[1-[2-(3,4-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-(2-methoxyphenyl)pyrrolidin-2-one
• 4-{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one
• F3243-0880
• 4-(1-(2-(3,4-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
• 4-{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one
• AKOS016041204
• 890633-26-8

• Inchi： 1S/C28H29N3O3/c1-19-12-13-22(16-20(19)2)34-15-14-30-24-9-5-4-8-23(24)29-28(30)21-17-27(32)31(18-21)25-10-6-7-11-26(25)33-3/h4-13,16,21H,14-15,17-18H2,1-3H3
• InChI Key： YOPPEFOYWKPEDM-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCOC2C=CC(C)=C(C)C=2)CN1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 455.22089180g/mol
• Monoisotopic Mass: 455.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 56.6Ų

Additional information on 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one

Chemical Profile of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one (CAS No. 890633-26-8)

The compound 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one, identified by its CAS number 890633-26-8, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and pharmacological implications. The presence of multiple functional groups, including a pyrrolidinone core, a benzodiazole moiety, and an aromatic amine segment, positions this molecule as a candidate for further exploration in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target interactions in the design of novel therapeutic agents. The structural features of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one suggest its ability to engage with various biological targets. Specifically, the benzodiazole ring is well-known for its anxiolytic and sedative properties, while the pyrrolidinone scaffold often contributes to metabolic stability and bioavailability. The aromatic amine group and the dimethylphenoxy side chain further enhance its potential by introducing interactions with enzymes and receptors involved in neurotransmitter modulation.

In the context of contemporary research, this compound has been investigated for its potential role in modulating central nervous system (CNS) pathways. Studies have indicated that derivatives with similar structural motifs may exhibit properties relevant to treating neurological disorders such as anxiety, depression, and cognitive impairments. The unique combination of pharmacophores in 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one makes it an intriguing candidate for further pharmacokinetic and pharmacodynamic studies.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the pyrrolidinone ring through cyclization reactions, followed by functional group interconversions to introduce the benzodiazole and aromatic amine moieties. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product. These synthetic methodologies are critical in ensuring that the compound meets the stringent requirements for preclinical and clinical investigations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one with biological targets. These simulations have provided insights into its potential mechanism of action by predicting how it might interact with enzymes like cytochrome P450 or receptors such as serotonin receptors. Such data is invaluable for guiding experimental design and optimizing lead compounds for therapeutic applications.

The pharmacological profile of this compound is further illuminated by preclinical studies that have assessed its efficacy and safety profiles. Initial in vitro assays have demonstrated promising results in terms of receptor binding affinity and enzyme inhibition. Additionally, animal models have provided preliminary evidence suggesting that 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one may exhibit therapeutic effects comparable to existing treatments while potentially offering improved tolerability due to its unique chemical structure.

As research in this area progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for novel CNS therapeutics. The versatility of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one underscores its potential as a scaffold for generating new drug candidates with enhanced pharmacological properties. Future studies will likely focus on optimizing synthetic routes to improve scalability while exploring novel derivatives that may offer additional therapeutic benefits.

The regulatory landscape for new pharmaceutical entities necessitates rigorous evaluation before human trials can commence. Good Manufacturing Practices (GMP) guidelines will be adhered to during production, ensuring consistency and quality control throughout the supply chain. Safety assessments will be conducted in accordance with international standards to evaluate potential adverse effects associated with long-term exposure or high dosages.

In conclusion,4-{1-2-(3,4-dimethylphenoxy)ethyl}- ¹ H - ¹ , ³ - benzodiazol - ² - yl } - ¹ -( ² - methoxyphenyl ) pyrrolidin - ² - one ( CAS No . 890633 - 26 - 8 ) represents a promising chemical entity with significant implications for CNS drug development . Its complex structure , combined with preliminary evidence of biological activity , positions it as a valuable asset in ongoing pharmaceutical research efforts . As scientific understanding evolves , this compound is poised to contribute substantially to advancements in therapeutic interventions for neurological disorders .